(2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine

• IUPAC Name: (2R)-2-methyl-3-(5-methylpyridin-3-yl)propan-1-amine
• InChI: InChI=1S/C10H16N2/c1-8(5-11)3-10-4-9(2)6-12-7-10/h4,6-8H,3,5,11H2,1-2H3/t8-/m1/s1
• InChI Key: WKHWXKYDXAHHAH-MRVPVSSYSA-N
• Canonical SMILES: CC1=CC(=CN=C1)CC(C)CN
• Isomeric SMILES: CC1=CC(=CN=C1)C[C@@H](C)CN
• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol

Description

(2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly known as 5-Me-MAP or 5-Methyl-MAP and belongs to the class of psychoactive substances known as designer drugs. In

Mechanism of Action

The exact mechanism of action of ((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT2A and 5-HT2C receptors. This results in the modulation of serotonin signaling, which is involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that ((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine can induce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiration. It has also been found to alter sensory perception, mood, and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of ((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine for lab experiments is its high affinity for serotonin receptors. This makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, its psychoactive effects can also pose a limitation, as they may interfere with the interpretation of results.

Future Directions

There are several potential future directions for the study of ((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine. These include:
1. Further investigation of its therapeutic potential for the treatment of psychiatric disorders.
2. Exploration of its effects on other neurotransmitter systems, such as dopamine and norepinephrine.
3. Development of more selective agonists or antagonists for specific serotonin receptor subtypes.
4. Investigation of its potential as a tool for studying the neural basis of consciousness and altered states of consciousness.
5. Examination of its potential as a treatment for addiction and substance abuse disorders.
Conclusion:
In conclusion, ((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its high affinity for serotonin receptors makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, its psychoactive effects can also pose a limitation, as they may interfere with the interpretation of results. Further research is needed to fully understand its mechanism of action and therapeutic potential.

Synthesis Methods

The synthesis of ((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine is a complex process that involves several steps. The starting material for the synthesis is 3-acetyl-5-methylpyridine, which is converted to 3-(5-methylpyridin-3-yl)propan-1-ol through a Grignard reaction. The resulting alcohol is then subjected to a reductive amination reaction with methylamine to yield the final product, ((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine.

Scientific Research Applications

((2R)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine)-2-Methyl-3-(5-methylpyridin-3-yl)propan-1-amine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit strong affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. This makes it a potential candidate for the treatment of various psychiatric disorders, including depression, anxiety, and schizophrenia.